Pentadecyloxirane

• CAS No.: 22092-38-2
• Molecular Formula: C17H34O
• Molecular Weight: 254.5 g/mol
• IUPAC Name: 2-pentadecyloxirane
• InChI: InChI=1S/C17H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-16-18-17/h17H,2-16H2,1H3
• InChI Key: XSNXNMMWBCZUSS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC1CO1

Description

Pentadecyloxirane is a useful research compound. Its molecular formula is C17H34O and its molecular weight is 254.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 100 ml of dichloromethane was dissolved 26.2 g (0.11 mole) of 1-heptadecene, and a solution of 24.5 g of m-chloroperbenzoic acid in 250 ml of dichloromethane was added dropwise to the solution. The mixture was stirred at room temperature overnight. The resulting crystalline precipitate was filtered off and the filtrate was washed with water, aqueous sodium sulfite, aqueous sodium hydrogen carbonate and aqueous sodium chloride, dried and concentrated. The residue was purified by silica gel column chromatography [eluent: hexane-ethyl acetate (30:1)] to give 16 g of the desired compound as a colorless oil.